Cas no 52128-35-5 (Trimetrexate)
Trimetrexate structure
Product Name:Trimetrexate
CAS No:52128-35-5
MF:C19H23N5O3
MW:369.417623758316
CID:370317
PubChem ID:5583
Update Time:2025-04-19
Trimetrexate Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Quinazolinediamine,5-methyl-6-[[(3,4,5-trimethoxyphenyl)amino]methyl]-
- 5-methyl-6-[(3,4,5-trimethoxyanilino)methyl]quinazoline-2,4-diamine
- CI-898
- Trimetrexate
- Jb-11
- Trimetrexato
- Trimetrexatum
- NSC 249008
- BCP15515
- TRIMETREXATE [MI]
- BDBM18268
- 5-methyl-6-(((3,4,5-trimethoxyphenyl)amino)methyl)quinazoline-2,4-diamine
- 2,4-diamino-5-methyl-6-[(3,4,5-trimethoxyanilino)methyl]quinazoline
- Trimetrexate (USAN/INN)
- 5-methyl-6-{[(3,4,5-trimethoxyphenyl)amino]methyl}quinazoline-2,4-diamine
- TRIMETREXATE [INN]
- GTPL7613
- DTXSID3023714
- 6-[((3,4,5-Trimethoxyphenyl)amino)methyl]-5-methyl-2,4-quinazolinediamine
- NCGC00161419-01
- TRIMETREXATE [HSDB]
- NCGC00161419-03
- 5-Methyl-6-(((3,4,5-trimethoxyphenyl)amino)methyl)-2,4-quinazolinediamine
- UNII-UPN4ITI8T4
- DB01157
- 72828-03-6
- 52128-35-5
- Q7842225
- D06238
- TRIMETREXATE [WHO-DD]
- NSC249008
- 2, 5-methyl-6-[[(3,4,5-trimethoxyphenyl)amino]methyl]-
- CHEBI:9737
- 5-methyl-6-({[3,4,5-tris(methyloxy)phenyl]amino}methyl)quinazoline-2,4-diamine
- A913386
- UPN4ITI8T4
- JB 11
- 2,4-Diamino-5-methyl-6-((3,4,5-trimethoxyanilino)methyl)quinazoline
- Trimetrexatum [INN-Latin]
- NCGC00161419-04
- NOYPYLRCIDNJJB-UHFFFAOYSA-N
- CHEMBL119
- NSC-249008
- Trimetrexate [USAN:INN:BAN]
- Trimetrexate Hydrate
- AKOS030257627
- MS-25931
- F85148
- Trimetrexato [INN-Spanish]
- NCGC00161419-02
- 5-methyl-6-[[(3,4,5-trimethoxyphenyl)amino]methyl]quinazoline-2,4-diamine
- HY-10373
- 251301-18-5
- TRIMETREXATE [USAN]
- SCHEMBL3983
- 2,4-Quinazolinediamine, 5-methyl-6-(((3,4,5-trimethoxyphenyl)amino)methyl)-
- TRIMETREXATE [VANDF]
- BIDD:GT0129
- HSDB 6545
- NS00068348
- EN300-7481403
- 2,4-diamino-5-methyl-6-[(3,4,5-trimethoxyphenylamino)methyl]quinazoline
- FT-0649497
- TMQ
- NCGC00161419-07
- DB-242472
-
- Inchi： 1S/C19H23N5O3/c1-10-11(5-6-13-16(10)18(20)24-19(21)23-13)9-22-12-7-14(25-2)17(27-4)15(8-12)26-3/h5-8,22H,9H2,1-4H3,(H4,20,21,23,24)
- InChI Key： NOYPYLRCIDNJJB-UHFFFAOYSA-N
- SMILES： O(C)C1C(=C(C=C(C=1)NCC1C=CC2C(=C(N)N=C(N)N=2)C=1C)OC)OC
Computed Properties
- Exact Mass: 369.18000
- Monoisotopic Mass: 369.18008961g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 41
- XLogP3: nothing
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 647°C at 760 mmHg
- Flash Point: 345.1±34.3 °C
- PSA: 117.54000
- LogP: 3.97590
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
Trimetrexate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Trimetrexate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Trimetrexate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-10373-10mM*1mLinDMSO |
Trimetrexate |
52128-35-5 | 99.45% | 10mM*1mLinDMSO |
￥2420 | 2022-05-18 | |
| MedChemExpress | HY-10373-5mg |
Trimetrexate |
52128-35-5 | 98.63% | 5mg |
￥2200 | 2025-04-16 | |
| MedChemExpress | HY-10373-10mg |
Trimetrexate |
52128-35-5 | 98.63% | 10mg |
￥4000 | 2025-04-16 | |
| MedChemExpress | HY-10373-50mg |
Trimetrexate |
52128-35-5 | 98.63% | 50mg |
￥14000 | 2023-08-31 | |
| DC Chemicals | DC23932-10 mg |
Trimetrexate |
52128-35-5 | >98% | 10mg |
$320.0 | 2022-02-28 | |
| DC Chemicals | DC23932-50 mg |
Trimetrexate |
52128-35-5 | >98% | 50mg |
$1120.0 | 2022-02-28 | |
| TRC | T798205-2.5mg |
Trimetrexate |
52128-35-5 | 2.5mg |
$110.00 | 2023-05-17 | ||
| TRC | T798205-5mg |
Trimetrexate |
52128-35-5 | 5mg |
$201.00 | 2023-05-17 | ||
| TRC | T798205-10mg |
Trimetrexate |
52128-35-5 | 10mg |
$379.00 | 2023-05-17 | ||
| TRC | T798205-25mg |
Trimetrexate |
52128-35-5 | 25mg |
$839.00 | 2023-05-17 |
Trimetrexate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
52128-35-5 (Trimetrexate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
